Cas no 13590-82-4 (Cerium(IV) sulfate)

• Product Name: Cerium(IV) sulfate
• CAS No: 13590-82-4
• MF: CeO₈S₂
• MW: 332.241195678711
• MDL: MFCD00148852
• CID: 87069
• PubChem ID: 24862046
• Update Time: 2025-07-27

Cerium(IV) sulfate Chemical and Physical Properties

Names and Identifiers

• cerium(4+) disulphate
• CERIC SULFATE
• Cerium sulfate solution
• cerium(4+),disulfate
• Cerium(IV) sulfate
• Cerium(IV) sulfate tetrahydrate
• Cerium(IV)sulfate-anhydrous
• Ceric disulfate
• Ceric sulphate
• Cerium disulfate
• Cerium sulfate
• Cerium(4+) sulfate
• EINECS 237-029-5
• L(0.1N)
• Sulfuric acid,cerium salt (2:1)
• ceriumsulphate
• CerousNitrateGr
• CericSulphateGr
• CERIUM(+4)SULFATE
• Cerium(Ⅳ) Sulfate
• cericdisulfate
• ceriumdisulfate
• Ceric sulfate(1:2)
• Sulfuric acid, cerium(4+) salt (2:1)
• cerium(4+) disulfate
• 4F66FI5T7X
• Sulfuric acid, cerium salt (2:1)
• CERIUM(IV) SULFATE, ANHYDROUS
• Cerium(IV) sulfate, 99%
• Cer(IV)-sulfat
• CERICSULFATE
• cerium (IV) sulfate
• cerium (IV) sulphate
• CeO8S2
• Ce.2SO4
• cerium(iv)sulfate tetrahydrate
• Sulfuric acid cerium(4+) salt (2:1)
• A886918
• MFCD00148852
• cerium(4+);disulfate
• Cerium(IV) sulfate tetrahydrate, Vetec(TM) reagent grade, 98%
• NS00093486
• AKOS025243372
• Cerium(IV) sulfate tetrahydrate, JIS special grade, 98.0-102.5%
• VZDYWEUILIUIDF-UHFFFAOYSA-J
• Cerium(IV) sulfate tetrahydrate, puriss. p.a., >=98%
• CERIUM SULFATE (CE(SO4)2)
• CERIC SULFATE (CE(SO4)2)
• UNII-4F66FI5T7X
• J-010685
• CERIC SULFATE [MI]
• Cerium(IV) sulfate tetrahydrate, p.a., 98.0%
• 13590-82-4
• DTXSID60890707
• DTXCID301031019

• MDL： MFCD00148852
• Inchi： 1S/Ce.2H2O4S/c;2*1-5(2,3)4/h;2*(H2,1,2,3,4)/q+4;;/p-4
• InChI Key： VZDYWEUILIUIDF-UHFFFAOYSA-J
• SMILES： [Ce+4].S(=O)(=O)([O-])[O-].S(=O)(=O)([O-])[O-]

Computed Properties

• Exact Mass: 331.80900
• Monoisotopic Mass: 331.809
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 177

Experimental Properties

• Color/Form: Yellow odorless block solid
• Density: 3.01 g/mL at 25 °C(lit.)
• Boiling Point: 330°Cat760mmHg
• Flash Point: °C
• Solubility: Solubility in water: soluble Solubility in other solvents: soluble in dilute acids.
• Water Partition Coefficient: Soluble in water and dilute sulfuric acid.
• PSA: 177.28000
• LogP: -0.51440
• Solubility: Soluble in a small amount of water, soluble in dilute sulfuric acid
• Merck: 14,1990
• Sensitiveness: Hygroscopic
• Color/Form: 0.1 M

Cerium(IV) sulfate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 2796 8/PG 2
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S17
• RTECS：WS6960000
• Hazardous Material Identification：
• Safety Term：5.1
• Packing Group：III
• Risk Phrases：R8
• Packing Group：III
• Hazard Level：5.1
• HazardClass：5.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Low temperature ventilation and drying in warehouse

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Cerium(IV) sulfate

Cerium(IV) Sulfate: A Comprehensive Overview of CAS No. 13590-82-4

Cerium(IV) sulfate, with the chemical formula Ce(SO₄)₂, is a versatile compound that has garnered significant attention in various scientific and industrial applications. This compound, identified by the CAS No. 13590-82-4, is a white crystalline solid that is highly soluble in water. Its unique properties and wide range of applications make it an essential component in fields such as catalysis, materials science, and analytical chemistry.

The structure of cerium(IV) sulfate consists of cerium in the +4 oxidation state, which is relatively rare among lanthanides. This high oxidation state contributes to its strong oxidizing properties, making it a valuable reagent in chemical synthesis and analytical procedures. The compound is often used as an oxidizing agent in organic synthesis, where it can facilitate the conversion of alcohols to aldehydes or ketones, and as a catalyst in various reactions.

Recent research has highlighted the potential of cerium(IV) sulfate in advanced materials science. For instance, studies have shown that cerium-based compounds can enhance the performance of fuel cells by improving the stability and efficiency of the catalysts used. In one notable study published in the Journal of Materials Chemistry A, researchers demonstrated that cerium(IV) sulfate can be used to synthesize highly active and stable ceria nanoparticles, which are crucial for enhancing the oxygen reduction reaction (ORR) in fuel cells.

In the field of environmental science, cerium(IV) sulfate has been explored for its ability to remove heavy metals from wastewater. A study published in Environmental Science & Technology reported that cerium(IV) sulfate can effectively oxidize and precipitate toxic metals such as arsenic and mercury, making it a promising candidate for water treatment applications. This research underscores the compound's potential to address environmental challenges and contribute to sustainable practices.

The pharmaceutical industry has also shown interest in cerium(IV) sulfate. Its strong oxidizing properties make it useful in the synthesis of pharmaceutical intermediates and active pharmaceutical ingredients (APIs). In a recent study published in Organic Process Research & Development, researchers demonstrated that cerium(IV) sulfate can be used as an efficient reagent for the oxidation of sulfides to sulfoxides, a critical step in the synthesis of several important drugs.

Beyond its direct applications, cerium(IV) sulfate plays a crucial role in analytical chemistry. It is widely used as a standard reagent for redox titrations due to its well-defined redox potential and stability. The compound's ability to undergo precise and reversible redox reactions makes it an ideal choice for quantitative analysis, particularly in the determination of antioxidants and other redox-active compounds.

In materials science, cerium-based compounds are being investigated for their potential use in developing new types of batteries and supercapacitors. Research published in Nano Energy has shown that cerium(IV) sulfate can be used to synthesize ceria-based nanomaterials with high specific surface areas, which are essential for enhancing energy storage capacity and power density. These materials have shown promise in next-generation energy storage devices, offering improved performance over traditional materials.

The safety and handling of cerium(IV) sulfate are important considerations for its practical use. While it is not classified as a hazardous material under current regulations, proper precautions should be taken during handling to avoid inhalation or skin contact. The compound should be stored in a cool, dry place away from incompatible materials such as reducing agents or strong acids.

In conclusion, Cerium(IV) sulfate (CAS No. 13590-82-4) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique properties make it an indispensable reagent in chemical synthesis, catalysis, environmental remediation, pharmaceuticals, and materials science. Ongoing research continues to uncover new uses and improve our understanding of this versatile compound, ensuring its relevance and importance for years to come.